2-(2-(benzo[d][1,3]dioxol-5-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 5-[2-(1,3-benzodioxol-5-yl)acetyl]-13-chloro-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C20H16ClN3O4/c21-13-2-4-18-22-15-5-6-23(10-14(15)20(26)24(18)9-13)19(25)8-12-1-3-16-17(7-12)28-11-27-16/h1-4,7,9H,5-6,8,10-11H2
• InChI Key: GGUHKDRXPVTXNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)Cl)C(=O)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16ClN3O4
• Molecular Weight: 397.8 g/mol

Description

2-(2-(benzo[d][1,3]dioxol-5-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C20H16ClN3O4 and its molecular weight is 397.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research on related compounds has explored various synthesis methods and chemical reactions. For example, acylation reactions and 1,3-dipolar cycloadditions have been utilized to synthesize complex pyrimidine derivatives. These methods demonstrate the versatility of pyrimidine chemistry in generating novel compounds with potential biological activities (Steinlin & Vasella, 2009). Additionally, synthesis techniques involving condensation reactions and the use of different catalysts highlight the diversity of approaches to access various heterocyclic frameworks (Rahmouni et al., 2016).

Biological Applications

Several studies have reported on the synthesis and biological evaluation of compounds structurally related to 2-(2-(benzo[d][1,3]dioxol-5-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one. For instance, novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, showing promising activity in both fields (Rahmouni et al., 2016). Furthermore, the exploration of antimicrobial and antioxidant potentials of newly synthesized quinazoline derivatives has contributed to the understanding of the therapeutic prospects of such compounds (Kumar et al., 2011).

Mechanistic Insights and Chemical Properties

The detailed mechanistic studies and the investigation of chemical properties of pyrimidine derivatives have expanded the knowledge of their reactivity and potential as scaffolds for further chemical modifications. These insights are crucial for designing compounds with enhanced biological activities or specific functions in various scientific applications (Yoneda, Yamato, & Ono, 1981).